Cas no 62345-10-2 (1,4-Naphthalenedione, 2,5,6-trihydroxy-)

• Product name: 1,4-Naphthalenedione, 2,5,6-trihydroxy-
• CAS No: 62345-10-2
• MF: C₁₀H₆O₅
• MW: 206.15164
• CID: 448674
• PubChem ID: 71387364

1,4-Naphthalenedione, 2,5,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,5,6-trihydroxy-
• 4,5,6-trihydroxynaphthalene-1,2-dione
• DTXSID40809493
• 62345-10-2

• Inchi： InChI=1S/C10H6O5/c11-5-2-1-4-8(10(5)15)6(12)3-7(13)9(4)14/h1-3,11-12,15H
• InChI Key： BJERQWAVCLXQGB-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C2=C1C(=O)C(=O)C=C2O)O)O

Computed Properties

• Exact Mass: 206.02148
• Monoisotopic Mass: 206.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83